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Compound of Interest

Compound Name: Substance P (4-11)

Cat. No.: B1295781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the C-terminal fragment of

Substance P, Substance P (4-11). It details its core amino acid sequence, its interaction with

the neurokinin-1 receptor (NK1R), the subsequent signaling cascades, and relevant

experimental protocols for its study.

Core Amino Acid Sequence
Substance P is an undecapeptide neuropeptide with the following amino acid sequence: Arg-

Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met.[1][2][3] Substance P (4-11) is the C-terminal

octapeptide fragment of Substance P.[4][5]

The amino acid sequence of Substance P (4-11) is:

Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂

The C-terminal amidation is crucial for its biological activity.

Mechanism of Action and Signaling Pathway
Substance P (4-11) exerts its biological effects primarily by acting as an agonist at the

neurokinin-1 receptor (NK1R), a member of the G-protein coupled receptor (GPCR)

superfamily. While the full-length Substance P can interact with other neurokinin receptors, the

C-terminal fragments, including SP(4-11), show high selectivity for the NK1R.
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Upon binding of Substance P (4-11) to the NK1R, the receptor undergoes a conformational

change, leading to the activation of heterotrimeric G-proteins, primarily Gq/11 and Gs. This

initiates a cascade of intracellular signaling events:

Gq/11 Pathway: Activation of the Gαq subunit stimulates phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers:

inositol trisphosphate (IP₃) and diacylglycerol (DAG).

IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of

intracellular calcium (Ca²⁺).

DAG activates protein kinase C (PKC), which in turn phosphorylates various downstream

targets, leading to a cellular response.

Gs Pathway: Activation of the Gαs subunit stimulates adenylyl cyclase, leading to an

increase in intracellular cyclic adenosine monophosphate (cAMP). cAMP then activates

protein kinase A (PKA), which phosphorylates specific cellular proteins.

The activation of these pathways ultimately results in a variety of physiological responses,

including pain transmission, inflammation, and cellular proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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